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Compound of Interest

Compound Name: Methyl petroselinate

Cat. No.: B1649338 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of methyl petroselinate, a fatty acid methyl ester

commonly used in various research applications. Adherence to these procedures is critical for

maintaining a safe laboratory environment and complying with regulatory standards.

Safety and Physical Properties
Methyl petroselinate, also known as methyl cis-6-octadecenoate, possesses physical and

chemical properties that necessitate careful handling. While some safety data sheets for

mixtures containing fatty acid methyl esters may not classify them as hazardous, pure methyl
petroselinate is associated with certain risks.[1][2] Key safety and physical data are

summarized below.
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Property Value Source

CAS Number 2777-58-4 [2][3]

Molecular Formula C19H36O2 [2][3]

Molecular Weight 296.49 g/mol [2][3]

Appearance
Colorless to Almost Colorless

Liquid
[2]

Melting Point -1°C [2]

Boiling Point 208-210°C (at 10 Torr) [2]

Flash Point -1°C [2]

Storage Temperature -20°C [2]

GHS Hazard Statements

H225 (Highly flammable liquid

and vapor), H304 (May be fatal

if swallowed and enters

airways), H315 (Causes skin

irritation), H336 (May cause

drowsiness or dizziness), H410

(Very toxic to aquatic life with

long lasting effects)

[2]

Spills and Immediate Containment
In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

environmental contamination.

Experimental Protocol for Spill Containment:

Ensure Proper Ventilation: Work in a well-ventilated area.[1]

Wear Personal Protective Equipment (PPE): At a minimum, this should include safety

goggles, chemical-resistant gloves, and a lab coat.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8265269.htm
https://www.scbt.com/p/methyl-petroselinate-2777-58-4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8265269.htm
https://www.scbt.com/p/methyl-petroselinate-2777-58-4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8265269.htm
https://www.scbt.com/p/methyl-petroselinate-2777-58-4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8265269.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8265269.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8265269.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8265269.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8265269.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8265269.htm
https://www.regi.com/filesimages/SDS%20Sheets/2024_methyl_esters.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1649338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contain the Spill: Use an inert, absorbent material like vermiculite, dry sand, or earth to

cover the spill. Do not use combustible materials such as sawdust.

Collect the Absorbed Material: Use non-sparking tools to collect the absorbed material.[1]

Package for Disposal: Place the contaminated material into a designated, labeled, and

sealable container for hazardous waste.[1]

Clean the Area: Decontaminate the spill area with a suitable solvent, followed by soap and

water.

Report the Spill: Report the incident to the appropriate local authorities or as required by

institutional protocols.[1]

Disposal Procedure
The disposal of methyl petroselinate must be conducted in accordance with all applicable

federal, state, and local regulations.[1] Improper disposal can lead to environmental harm and

legal repercussions.

Step-by-Step Disposal Guidance:

Segregate Waste: Do not mix methyl petroselinate waste with other waste streams.[4] It

should be collected in a dedicated, properly labeled hazardous waste container.

Container Management: Ensure the waste container is compatible with methyl
petroselinate, tightly sealed, and stored in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames.[1][5]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name "Methyl Petroselinate," the associated hazards (e.g., "Flammable

Liquid"), and the accumulation start date.

Engage a Certified Disposal Facility: Arrange for the collection and disposal of the hazardous

waste through a certified and licensed environmental management company.[6] These

facilities are equipped to handle and treat chemical waste in compliance with environmental

regulations.[6]
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Documentation: Maintain a record of all disposed chemicals, including the quantity, date of

disposal, and the disposal company used.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of methyl
petroselinate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1649338?utm_src=pdf-body
https://www.benchchem.com/product/b1649338?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1649338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Collection

Interim Storage

Final Disposal

Start: Methyl Petroselinate Waste Generated

Wear Appropriate PPE

Step 1

Segregate from Other Waste Streams

Step 2

Use a Designated, Labeled Hazardous Waste Container

Step 3

Store in a Cool, Dry, Well-Ventilated Area

Step 4

Ensure Container is Tightly Sealed

Step 5

Contact Certified Hazardous Waste Disposal Company

Step 6

Arrange for Waste Pickup and Transport

Step 7

Document Disposal Records

Step 8

End: Proper Disposal Complete

Step 9

Click to download full resolution via product page

Figure 1. Logical workflow for the proper disposal of methyl petroselinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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